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Compound of Interest

Compound Name: Barium hydroxide monohydrate

Cat. No.: B1256788 Get Quote

Barium hydroxide monohydrate, Ba(OH)₂·H₂O, serves as a highly effective agent for the

absorption of carbon dioxide (CO₂).[1][2] As a strong alkaline compound, it exhibits a high

affinity for the acidic gas CO₂, leading to a rapid absorption reaction.[1][2] This characteristic

makes it a valuable tool in various scientific and industrial applications, from environmental

control systems to detailed laboratory experiments.[1]

The primary application lies in carbon capture and sequestration (CCS) technologies aimed at

mitigating greenhouse gas emissions.[2][3] Barium hydroxide can be employed in different

forms, including aqueous solutions and solid sorbents, to capture CO₂ from flue gases and

other industrial emissions.[1][3] The reaction forms barium carbonate (BaCO₃), a chemically

stable solid, effectively sequestering the CO₂.[1][2] Notably, this process can be reversible; the

barium carbonate can be thermally decomposed to release a concentrated stream of CO₂ for

storage or utilization, regenerating the barium hydroxide for reuse.[1][3] This regenerative

capability makes it an economically more viable option for long-term CO₂ capture systems.[1]

In laboratory settings, barium hydroxide solutions are used for the quantitative analysis of CO₂

in gas mixtures. By bubbling a gas sample through a solution of known concentration, the

amount of CO₂ absorbed can be determined through methods such as gravimetric analysis of

the resulting precipitate or back-titration of the excess hydroxide.[4] The reaction's distinct

endpoint, marked by the formation of a white precipitate (BaCO₃), also makes it a useful

qualitative indicator for the presence of CO₂.[5][6]
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Chemical Principle of Absorption
The absorption of carbon dioxide by barium hydroxide is an acid-base neutralization reaction.

[7] Carbon dioxide, when dissolved in water, forms carbonic acid (H₂CO₃), a weak acid. This

reacts with the strong base, barium hydroxide, to produce barium carbonate, an insoluble salt,

and water.[5][8]

The overall chemical equation for the reaction is:

Ba(OH)₂(aq) + CO₂(g) → BaCO₃(s) + H₂O(l)[4][5][7]

The formation of the solid barium carbonate precipitate is a key feature of this reaction, as it

drives the absorption process forward and provides a simple method for quantifying the

captured CO₂.[5]
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Caption: Reaction pathway for CO₂ absorption by barium hydroxide.

Quantitative Data Summary
The efficiency of CO₂ absorption using barium hydroxide has been evaluated under various

experimental conditions. The data below summarizes key performance metrics from different

studies.
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Parameter Value
Experimental
Conditions

Source

CO₂ Capture

Efficiency
Up to 90%

Regenerative cycle

integrated with

industrial processes.

ExxonMobil[1]

CO₂ Capture

Efficiency
65%

Indirect carbonation

process at 50-70 °C.
[9]

Reactant Utilization > 99%

Fixed-bed reactor with

Ba(OH)₂·8H₂O flakes

at ambient

temperature.

[10]

Effluent CO₂

Concentration
< 100 ppb

Fixed-bed reactor

treating gas streams

with ~330 ppm CO₂.

[10]

Operating

Temperature
200-300 °C

Regenerative cycle for

thermal

decomposition of

BaCO₃.

ExxonMobil[1]

Operating

Temperature
300-400 °C

Fluidized bed reactor

system.
ITRI[3]

Experimental Protocols
Safety Precautions: Barium hydroxide and its solutions are toxic and corrosive.[6] Always wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Handle the solid and solutions in a well-ventilated area or a fume hood.

Protocol 1: Preparation of 0.1 M Barium Hydroxide
Monohydrate Solution
This protocol describes the preparation of a standardized barium hydroxide solution for CO₂

absorption experiments.
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Materials:

Barium hydroxide monohydrate (Ba(OH)₂·H₂O)

Distilled or deionized water

500 mL volumetric flask

Beaker

Glass stirring rod

Balance (±0.001g)

Hot plate

Procedure:

Remove Dissolved CO₂: To prevent premature precipitation of barium carbonate, boil

approximately 600 mL of distilled water for 5-10 minutes to expel dissolved CO₂.[6] Allow the

water to cool to room temperature in a container with a tight-fitting lid.

Weighing: Accurately weigh 9.48 g of barium hydroxide monohydrate (Molar Mass ≈

189.57 g/mol ) and transfer it to a 250 mL beaker.

Dissolving: Add approximately 200 mL of the boiled, cooled water to the beaker. Stir the

mixture gently with a glass rod until the solid is fully dissolved. Gentle heating may be

applied to aid dissolution, but the solution must be cooled to room temperature before the

final step.

Final Dilution: Carefully transfer the dissolved solution into a 500 mL volumetric flask. Rinse

the beaker with small portions of the boiled water, adding the rinsings to the flask to ensure a

complete transfer.

Standardization: Add the boiled, cooled water to the flask until the bottom of the meniscus

reaches the calibration mark. Stopper the flask and invert it several times to ensure the

solution is homogeneous.
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Storage: Store the solution in a tightly sealed bottle to prevent absorption of atmospheric

CO₂.

Protocol 2: Quantitative CO₂ Absorption via Gravimetric
Analysis
This protocol details a method to quantify the amount of CO₂ in a gas sample by measuring the

mass of the barium carbonate precipitate formed.

Apparatus:

Gas source or sample bag containing the gas to be analyzed

Gas washing bottle (bubbler)

Flow meter

Tubing

Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

Drying oven

Analytical balance

Procedure:

Apparatus Setup: Assemble the apparatus as shown in the workflow diagram below. Place a

precise volume (e.g., 200 mL) of the standardized 0.1 M barium hydroxide solution into the

gas washing bottle.

Initial Mass: Weigh a piece of dry, high-porosity filter paper and record its mass.

Gas Absorption: Bubble a known volume of the gas sample through the barium hydroxide

solution at a controlled flow rate (e.g., 100-200 mL/min). As the gas passes through, a white

precipitate of barium carbonate will form.
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Filtration: Once the gas sample has been fully passed through the solution, turn off the gas

flow. Filter the resulting suspension through the pre-weighed filter paper using a vacuum

filtration setup to separate the barium carbonate precipitate.

Washing and Drying: Wash the precipitate on the filter paper with several small portions of

deionized water to remove any remaining soluble impurities. Then, carefully transfer the filter

paper with the precipitate to a drying oven set at 105-110 °C. Dry to a constant mass

(approximately 1-2 hours).

Final Mass: After cooling to room temperature in a desiccator, weigh the filter paper with the

dried barium carbonate precipitate.

Calculation:

Mass of BaCO₃ = (Final Mass of filter paper + precipitate) - (Initial Mass of filter paper)

Moles of BaCO₃ = Mass of BaCO₃ / Molar Mass of BaCO₃ (197.34 g/mol )

Since the stoichiometry of the reaction is 1:1, Moles of CO₂ = Moles of BaCO₃.

Mass of CO₂ Absorbed = Moles of CO₂ * Molar Mass of CO₂ (44.01 g/mol )
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Caption: Experimental workflow for CO₂ quantification via gravimetric analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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